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Compound of Interest

Compound Name: Inpyrfluxam

Cat. No.: B6594776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Inpyrfluxam is a broad-spectrum fungicide belonging to the succinate dehydrogenase inhibitor

(SDHI) class of chemicals. Its efficacy against a range of fungal pathogens has led to its use in

various agricultural settings. Understanding the environmental fate and behavior of

Inpyrfluxam is crucial for assessing its potential ecological impact and ensuring its safe and

sustainable use. This technical guide provides a comprehensive overview of the core

environmental fate processes of Inpyrfluxam, including its degradation in soil and aquatic

systems, mobility, and potential for bioaccumulation. The information is presented with detailed

experimental protocols and quantitative data summarized for clarity.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of a compound is essential for

predicting its environmental behavior.
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Property Value Reference

Molecular Formula C₂₁H₂₃F₂N₃O

Molecular Weight 387.43 g/mol

Water Solubility 16.4 mg/L (at 20°C) [1]

Vapor Pressure 9.00 x 10⁻¹⁰ mmHg (at 25°C) [1]

Octanol-Water Partition

Coefficient (log Kow)
3.65 [1]

Environmental Fate and Behavior Data
The following tables summarize the key quantitative data regarding the environmental fate of

Inpyrfluxam.

Table 1: Hydrolysis and Photolysis
Medium Condition Endpoint Value Reference

Aqueous Buffer pH 5, 7, 9 (50°C) Half-life Stable [1]

Water Photolysis (pH 7) Half-life Stable [1]

Soil Photolysis
Insignificant

degradation

Table 2: Aerobic and Anaerobic Degradation in Soil
Condition Soil Type Temperature Half-life (days) Reference

Aerobic Not specified 20°C 121 - 1720 [2]

Anaerobic Not specified 20°C 1212 [2]

Table 3: Degradation in Water-Sediment Systems
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System Condition Endpoint Value (days) Reference

Water-Sediment
Aerobic,

Illuminated
Half-life 16 - 18 [3]

Water-Sediment Aerobic, Dark
No significant

degradation
[3]

Sterilized Water-

Sediment

Aerobic,

Illuminated

No significant

degradation
[3]

Table 4: Mobility
Parameter Value Classification Reference

Koc 691 L/kgoc Moderately Mobile [2]

Table 5: Bioaccumulation
Organism

Exposure
Route

Parameter Value Reference

Fish Aqueous
Steady-state

BCF (low dose)
173 [1]

Fish Aqueous
Steady-state

BCF (high dose)
190 [1]

Degradation Pathways and Major Metabolites
Inpyrfluxam degrades in the environment through several pathways, primarily involving

oxidation. The major degradation products identified in environmental fate studies are:

3-OH-S-2840: 3-hydroxy-S-2840

1-COOH-S-2840: 1-carboxy-S-2840

1-Keto-S-2840: 1-keto-S-2840
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Under illuminated conditions in water-sediment systems, Inpyrfluxam preferentially undergoes

oxidation at the 1′- and 3′-positions of the indane ring, followed by cleavage of the amide

linkage.[3] Carboxylation at the 1′-position of the indane ring is notably accelerated in the

presence of photosynthetic microorganisms.[3]

Oxidation

Inpyrfluxam 3-OH-S-2840
Hydroxylation
(3'-position)

1-Keto-S-2840
Oxidation

(1'-position)

Amide Cleavage Products

Amide Bond
Cleavage

CO₂

1-COOH-S-2840Further Oxidation
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Proposed degradation pathway of Inpyrfluxam in the environment.

Experimental Protocols
The environmental fate of Inpyrfluxam has been assessed through a series of standardized

laboratory studies, generally following the Organization for Economic Co-operation and

Development (OECD) guidelines.

Hydrolysis (as per OECD Guideline 111)
The hydrolytic stability of Inpyrfluxam was evaluated in sterile aqueous buffer solutions at pH

5, 7, and 9. The test substance, at a concentration not exceeding its water solubility, was

incubated in the dark at a constant temperature of 50°C. Samples were collected at various

time intervals and analyzed for the parent compound and potential degradation products using

High-Performance Liquid Chromatography (HPLC) with a suitable detector. The results

indicated that Inpyrfluxam is stable to hydrolysis under these conditions.[1]
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Photolysis in Water (as per OECD Guideline 316)
The photolytic degradation of Inpyrfluxam was investigated in a sterile aqueous buffer solution

(pH 7). The test solution was exposed to a light source simulating natural sunlight. Control

samples were incubated in the dark to differentiate between photolytic and other degradation

processes. The concentration of Inpyrfluxam was monitored over time using HPLC. The study

concluded that Inpyrfluxam is stable to photolysis in water.[1]

Aerobic Soil Metabolism (as per OECD Guideline 307)
The aerobic degradation of Inpyrfluxam was studied in various agricultural soils. The general

workflow for such a study is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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